Cas no 2034577-29-0 (2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide)

• Product Name: 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• CAS No: 2034577-29-0
• MF: C₁₇H₂₀FN₅O₂
• MW: 345.371406555176
• CID: 6414813
• PubChem ID: 121137662
• Update Time: 2025-06-08

2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• 2-(2-fluorophenyl)-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]acetamide
• F6438-3267
• 2034577-29-0
• AKOS032456839
• 2-(2-fluorophenyl)-N-{[4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide
• 2-(2-fluorophenyl)-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide

• Inchi： 1S/C17H20FN5O2/c1-25-17-21-14(20-16(22-17)23-8-4-5-9-23)11-19-15(24)10-12-6-2-3-7-13(12)18/h2-3,6-7H,4-5,8-11H2,1H3,(H,19,24)
• InChI Key： FASCWMIAJCSBSK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(NCC1=NC(=NC(=N1)N1CCCC1)OC)=O

Computed Properties

• Exact Mass: 345.16010306g/mol
• Monoisotopic Mass: 345.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide

Introduction to 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide (CAS No. 2034577-29-0)

2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which includes a fluorophenyl group, a methoxy-substituted triazine ring, and a pyrrolidinyl moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of multiple functional groups makes it a versatile scaffold for designing molecules with tailored biological activities.

The chemical structure of this compound can be broken down into several key components. The fluorophenyl group (C₆H₄F) introduces a fluorine atom into the aromatic ring, which is known to enhance metabolic stability and binding affinity in drug molecules. The methoxy-substituted triazine ring (C₃H₆N₃O) serves as a central core that can interact with biological targets through hydrogen bonding and other non-covalent interactions. Additionally, the pyrrolidin-1-yl group (C₅H₁₀N₂) adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in the design of novel therapeutic agents. The combination of these structural elements in 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide makes it an attractive candidate for further exploration. For instance, the fluorine atom can improve pharmacokinetic properties, while the triazine ring can serve as a binding platform for enzymes or receptors involved in disease pathways.

In the context of current research, this compound has been investigated for its potential role in modulating biological processes. Studies have suggested that derivatives of this structure may exhibit inhibitory activity against various enzymes and receptors relevant to conditions such as inflammation, cancer, and neurodegeneration. The pyrrolidinyl group, in particular, has been shown to enhance binding interactions with certain protein targets, making it a valuable component for drug design.

The synthesis of 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide presents both challenges and opportunities for chemists. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for the introduction of additional functional groups or modifications to optimize biological activity.

The pharmacological profile of this compound is still under investigation, but preliminary studies have revealed promising results. In vitro assays have demonstrated that certain derivatives exhibit dose-dependent effects on target proteins, suggesting their therapeutic potential. Further research is needed to fully elucidate their mechanism of action and to assess their safety and efficacy in vivo. Preclinical studies are being planned to evaluate these properties in animal models before moving on to human trials.

The role of computational chemistry in the study of CAS No. 2034577-29-0 cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions between this compound and potential biological targets. These simulations provide valuable insights into how structural modifications might affect biological activity, guiding the design of more effective derivatives. Additionally, virtual screening methods have been employed to identify similar compounds with potential therapeutic benefits.

The broader implications of this research extend beyond individual compounds. The development of novel scaffolds like 2-(2-fluorophenyl)-N-{4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide contributes to the growing library of molecules that can be used to address unmet medical needs. As our understanding of disease mechanisms advances, so does our ability to design targeted therapies with greater precision. This compound represents a step forward in that direction.

In conclusion,CAS No. 2034577-29-0 is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further investigation into drug discovery applications. With ongoing research efforts focused on elucidating its pharmacological properties and optimizing its design,this compound holds promise for contributing to future therapeutic advancements.